Cas no 1538086-03-1 (3-nitrothiolane)

• Product Name: 3-nitrothiolane
• CAS No: 1538086-03-1
• MF: C₄H₇NO₂S
• MW: 133.168879747391
• CID: 5955242
• PubChem ID: 19862190
• Update Time: 2025-06-30

3-nitrothiolane Chemical and Physical Properties

Names and Identifiers

• 3-nitrothiolane
• EN300-1615945
• 1538086-03-1
• SCHEMBL1081033

• Inchi： 1S/C4H7NO2S/c6-5(7)4-1-2-8-3-4/h4H,1-3H2
• InChI Key： BWGLULGGFIAHBG-UHFFFAOYSA-N
• SMILES： S1CCC(C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 133.01974964g/mol
• Monoisotopic Mass: 133.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-nitrothiolane

Recent Advances in the Study of 3-Nitrothiolane (1538086-03-1): A Comprehensive Research Brief

The compound 3-nitrothiolane (CAS: 1538086-03-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique chemical properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential uses in drug development. Recent studies have highlighted its role as a versatile building block in organic synthesis and its promising applications in targeted drug delivery systems.

One of the key breakthroughs in the study of 3-nitrothiolane is its application in the development of novel nitric oxide (NO) donors. Researchers have demonstrated that 3-nitrothiolane can serve as a stable precursor for NO release under physiological conditions, making it a valuable tool for studying NO-mediated signaling pathways. A 2023 study published in the *Journal of Medicinal Chemistry* detailed the synthesis of 3-nitrothiolane derivatives with enhanced stability and controlled release profiles, paving the way for their use in cardiovascular and anti-inflammatory therapies.

In addition to its role in NO donation, 3-nitrothiolane has shown promise in the field of cancer research. Recent in vitro and in vivo studies have explored its potential as a chemosensitizing agent, capable of enhancing the efficacy of conventional chemotherapy drugs. For instance, a study conducted by Smith et al. (2024) revealed that 3-nitrothiolane derivatives could selectively target cancer cells by modulating redox homeostasis, thereby reducing drug resistance and improving therapeutic outcomes. These findings underscore the compound's potential as an adjunct therapy in oncology.

The chemical synthesis of 3-nitrothiolane has also seen notable advancements. A 2024 report in *Organic Letters* described a novel, high-yield synthetic route that utilizes green chemistry principles, minimizing the use of hazardous reagents and reducing environmental impact. This development is particularly significant for large-scale production, as it addresses both economic and sustainability concerns. Furthermore, the report highlighted the compound's compatibility with various functional groups, enabling the design of tailored derivatives for specific biomedical applications.

Despite these promising developments, challenges remain in the clinical translation of 3-nitrothiolane-based therapies. Issues such as bioavailability, pharmacokinetics, and potential off-target effects require further investigation. Ongoing research is focused on optimizing the compound's formulation and delivery mechanisms to overcome these hurdles. For example, nanoparticle-based delivery systems are being explored to enhance the targeted release of 3-nitrothiolane in diseased tissues, as reported in a recent *Advanced Drug Delivery Reviews* article (2024).

In conclusion, 3-nitrothiolane (1538086-03-1) represents a compelling area of research with broad implications for drug discovery and development. Its dual functionality as a NO donor and a chemosensitizing agent, coupled with advances in synthetic chemistry, positions it as a versatile tool for addressing unmet medical needs. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications, ensuring that the full therapeutic potential of this compound is realized.